Cas no 11119-77-0 (Cyclohexanone)

• Product Name: Cyclohexanone
• CAS No: 11119-77-0
• MF: (C₆H₁₀O)n
• CID: 5612561
• Update Time: 2025-11-01

Cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, polymers (8CI)
• Cyclohexanone polymer
• Cyclohexanone resin
• Polycyclohexanone
• Cyclohexanone

• Inchi： 1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
• InChI Key： JHIVVAPYMSGYDF-UHFFFAOYSA-N

Additional information on Cyclohexanone

Cyclohexanone (CAS No. 11119-77-0): A Versatile Chemical Compound in Modern Research and Industry

Cyclohexanone, with the chemical formula C₆H₁₀O, is a cyclic ketone that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. Its unique molecular structure, featuring a six-membered ring with a carbonyl group, makes it a valuable intermediate in the production of various chemicals. The compound is identified by the CAS number 11119-77-0, which serves as a unique identifier in chemical databases and literature. This introduction delves into the properties, applications, and recent advancements involving Cyclohexanone and its derivatives.

The chemical properties of Cyclohexanone contribute to its widespread use in industrial processes. It is a colorless liquid with a characteristic sweet odor, which is somewhat reminiscent of acetone. The compound is soluble in water and most organic solvents, making it highly adaptable for use in various chemical reactions. Its boiling point of 156°C and flash point of 56°C ensure stability under moderate temperature conditions, facilitating its application in both laboratory and industrial settings.

In organic synthesis, Cyclohexanone serves as a crucial building block for the preparation of more complex molecules. One of its primary uses is in the production of caprolactam, a precursor to nylon-6, a widely used polymer in textiles and plastics. Additionally, it is utilized in the synthesis of adipic acid, another key component in nylon production. The compound’s ability to undergo various reactions such as aldol condensation, oxidation, and reduction makes it indispensable in pharmaceutical manufacturing.

The pharmaceutical industry has leveraged the versatility of Cyclohexanone to develop several important drugs. For instance, it is a precursor to several anticonvulsant medications used to treat neurological disorders. Recent studies have also highlighted its role in the synthesis of beta-blockers, which are essential for managing cardiovascular conditions. The compound’s reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor molecules for specific therapeutic applications.

Recent research has expanded the applications of Cyclohexanone beyond traditional uses. In material science, researchers have explored its potential as a solvent and reactant in polymerization processes. The development of novel polyimides and epoxy resins has been facilitated by the incorporation of derivatives of Cyclohexanone. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components.

The environmental impact of using Cyclohexanone has also been a subject of investigation. Studies have focused on optimizing its production methods to minimize waste and reduce energy consumption. Green chemistry principles have been applied to develop more sustainable processes for synthesizing Cyclohexanone. For example, catalytic methods that employ renewable feedstocks are being explored to reduce reliance on fossil fuels.

In conclusion, Cyclohexanone (CAS No. 11119-77-0) remains a cornerstone compound in modern chemistry due to its multifaceted applications. From pharmaceuticals to advanced materials, its role continues to evolve with ongoing research and innovation. As scientists uncover new ways to utilize this versatile ketone, its importance in industrial and academic settings is set to grow even further.